Cas no 27478-84-8 (dinitronaphthalene)

• Product Name: dinitronaphthalene
• CAS No: 27478-84-8
• MF: C₁₀H₆N₂O₄
• MW: 218.165642261505
• CID: 914821
• PubChem ID: 612684
• Update Time: 2025-04-19

dinitronaphthalene Chemical and Physical Properties

Names and Identifiers

• dinitronaphthalene
• dinitro naphthalene
• NS00051148
• AKOS021983956
• 24934-47-2
• Dinitronaphthalin
• DB-083633
• STL426722
• BBL035534
• SCHEMBL187452
• 1,2-Dinitronaphthalene
• 27478-84-8
• Naphthalene, 1,2-dinitro-
• DTXSID50947815
• VS-13160
• 27478-34-8

• Inchi： 1S/C10H6N2O4/c13-11(14)9-6-5-7-3-1-2-4-8(7)10(9)12(15)16/h1-6H
• InChI Key： XNKFCDGEFCOQOM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=CC=C2C=CC=CC2=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 218.03300
• Monoisotopic Mass: 218.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 91.64000
• LogP: 3.70260